Cas no 863868-19-3 (4-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)

4-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile structure

863868-19-3 structure

Product Name:4-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile

CAS No:863868-19-3

MF:C₁₃H₁₅BClNO₂

MW:263.527702569962

CID:1849718

PubChem ID:70851456

Update Time:2025-04-21

4-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- Benzonitrile, 4-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 4-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
- 4-chloro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
- DB-195435
- SCHEMBL13183400
- EN300-12595373
- CS-0368462
- 863868-19-3
- F83794
- Inchi： 1S/C13H15BClNO2/c1-12(2)13(3,4)18-14(17-12)11-7-10(15)6-5-9(11)8-16/h5-7H,1-4H3
- InChI Key： GCMXNGTXQFEURI-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C#N)=C(B2OC(C)(C)C(C)(C)O2)C=1

Computed Properties

Exact Mass: 263.0884366g/mol
Monoisotopic Mass: 263.0884366g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 360
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 42.2Å²

4-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-12595373-0.05g	4-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	863868-19-3	95%	0.05g	$76.0	2023-07-09
Enamine	EN300-12595373-0.1g	4-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	863868-19-3	95%	0.1g	$113.0	2023-07-09
Enamine	EN300-12595373-0.25g	4-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	863868-19-3	95%	0.25g	$162.0	2023-07-09
Enamine	EN300-12595373-0.5g	4-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	863868-19-3	95%	0.5g	$310.0	2023-07-09
Enamine	EN300-12595373-1.0g	4-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	863868-19-3	95%	1.0g	$414.0	2023-07-09
Enamine	EN300-12595373-2.5g	4-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	863868-19-3	95%	2.5g	$810.0	2023-07-09
Enamine	EN300-12595373-5.0g	4-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	863868-19-3	95%	5.0g	$1199.0	2023-07-09
Enamine	EN300-12595373-10.0g	4-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	863868-19-3	95%	10.0g	$1778.0	2023-07-09
Aaron	AR01KAY0-100mg	Benzonitrile, 4-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-	863868-19-3	98%	100mg	$26.00	2025-02-13
Aaron	AR01KAY0-250mg	Benzonitrile, 4-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-	863868-19-3	98%	250mg	$45.00	2025-02-13

4-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Production Method

Production Method 1

25015-63-8

623-03-0

863868-19-3

863868-30-8

Reaction Conditions

1.1 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium , [2,2′-Bipyridine]-4,4′-diamine, N4,N4,N4′,N4′-tetramethyl- Solvents: Tetrahydrofuran ; rt
1.2 Solvents: Tetrahydrofuran ; 36 h, rt

Reference

C-H Borylation Catalysts that Distinguish Between Similarly Sized Substituents Like Fluorine and Hydrogen

Miller, Susanne L.; et al, Organic Letters, 2019, 21(16), 6388-6392

Production Method 2

25015-63-8

623-03-0

863868-19-3

863868-30-8

Reaction Conditions

1.1 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium , 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: Tetrahydrofuran ; 36 h, rt

Reference

Sterically Directed Functionalization of Aromatic C-H Bonds: Selective Borylation Ortho to Cyano Groups in Arenes and Heterocycles

Chotana, Ghayoor A.; et al, Journal of the American Chemical Society, 2005, 127(30), 10539-10544